2-(3-aminophenoxy)-N'-hydroxyethanimidamide
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Description
2-(3-Aminophenoxy)-N'-hydroxyethanimidamide is a hydroxyethanimidamide derivative characterized by a 3-aminophenoxy group attached to an ethanimidamide backbone with a hydroxylamine substituent. This compound belongs to a class of amidoxime derivatives, which are notable for their roles in medicinal chemistry, polymer synthesis, and coordination chemistry.
Properties
Molecular Formula |
C8H11N3O2 |
|---|---|
Molecular Weight |
181.19 g/mol |
IUPAC Name |
2-(3-aminophenoxy)-N'-hydroxyethanimidamide |
InChI |
InChI=1S/C8H11N3O2/c9-6-2-1-3-7(4-6)13-5-8(10)11-12/h1-4,12H,5,9H2,(H2,10,11) |
InChI Key |
WWFXUJBALMUBJH-UHFFFAOYSA-N |
Isomeric SMILES |
C1=CC(=CC(=C1)OC/C(=N/O)/N)N |
Canonical SMILES |
C1=CC(=CC(=C1)OCC(=NO)N)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(3-aminophenoxy)-N’-hydroxyethanimidamide typically involves the reaction of 3-aminophenol with ethyl chloroformate to form an intermediate, which is then reacted with hydroxylamine to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and the reactions are carried out under controlled temperatures to ensure the desired product formation.
Industrial Production Methods
In an industrial setting, the production of 2-(3-aminophenoxy)-N’-hydroxyethanimidamide may involve large-scale batch or continuous flow processes. These methods are optimized for high yield and purity, often incorporating advanced techniques such as automated reaction monitoring and purification systems to ensure consistent quality.
Chemical Reactions Analysis
Types of Reactions
2-(3-aminophenoxy)-N’-hydroxyethanimidamide undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oximes or nitroso derivatives.
Reduction: Reduction reactions can convert the compound into amines or hydroxylamines.
Substitution: The aminophenoxy group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.
Substitution: Reagents like alkyl halides or acyl chlorides are employed in substitution reactions.
Major Products Formed
The major products formed from these reactions include oximes, nitroso compounds, amines, hydroxylamines, and various substituted derivatives, depending on the specific reaction conditions and reagents used.
Scientific Research Applications
2-(3-aminophenoxy)-N’-hydroxyethanimidamide has a wide range of applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex organic molecules and polymers.
Biology: The compound is studied for its potential biological activities, including enzyme inhibition and interaction with biomolecules.
Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs.
Industry: It is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 2-(3-aminophenoxy)-N’-hydroxyethanimidamide involves its interaction with molecular targets such as enzymes and receptors. The aminophenoxy group can form hydrogen bonds and other interactions with active sites, while the hydroxyethanimidamide moiety can participate in redox reactions. These interactions can modulate the activity of the target molecules, leading to various biological effects.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Comparisons
The table below summarizes key structural and functional differences between 2-(3-aminophenoxy)-N'-hydroxyethanimidamide and related hydroxyethanimidamide derivatives:
Thermodynamic and Solubility Profiles
- Solubility: The 3-aminophenoxy derivative’s solubility in water and polar aprotic solvents (e.g., DMF, DMSO) exceeds that of halogenated or benzyloxy-substituted analogs due to hydrogen-bonding capacity .
- Thermal Stability : Morpholinyl-substituted hydroxyethanimidamides (e.g., 2-(2,2-dimethylmorpholin-4-yl)-N'-hydroxyethanimidamide) exhibit higher thermal stability, making them suitable for high-temperature polymerization processes .
Key Research Findings
Polymer Chemistry: The 3-aminophenoxy group is critical in synthesizing polyimide precursors, such as bis(N-phenylphthalimide) monomers, which require high-purity intermediates for optimal polymer properties .
Medicinal Chemistry: Hydroxyethanimidamide derivatives with halogen substituents (e.g., Cl, F) show promise as GPR88 agonists, with IC₅₀ values in the nanomolar range .
Biological Activity
2-(3-aminophenoxy)-N'-hydroxyethanimidamide is a compound of interest due to its potential biological activities, particularly in pharmacology. Understanding its biological activity is crucial for further development in medicinal chemistry and therapeutic applications.
Chemical Structure
The compound can be represented structurally as follows:
This molecular formula indicates the presence of amine, hydroxyl, and ether functional groups, which are known to influence biological interactions.
Anticancer Activity
Recent studies have demonstrated that compounds similar to 2-(3-aminophenoxy)-N'-hydroxyethanimidamide exhibit significant anticancer properties. For instance, derivatives have shown effective inhibition against various cancer cell lines, including leukemia and solid tumors.
- Inhibition of Cell Proliferation : A study indicated that certain derivatives could inhibit the proliferation of U937 human myeloid leukemia cells effectively. The IC50 values for these compounds were reported to be in the low micromolar range, suggesting potent activity against cancer cell lines .
Anti-inflammatory Properties
The compound's structural features suggest potential anti-inflammatory activity. Compounds with similar structures have been evaluated for their ability to inhibit cyclooxygenase enzymes (COX-1 and COX-2), which play a critical role in inflammation.
- COX Inhibition : Research on related compounds has shown promising results in reducing inflammatory markers in vitro, indicating that 2-(3-aminophenoxy)-N'-hydroxyethanimidamide may share these properties .
The biological activities of 2-(3-aminophenoxy)-N'-hydroxyethanimidamide are likely mediated through several mechanisms:
- Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit key enzymes involved in cancer progression and inflammation.
- Cell Cycle Arrest : Some studies suggest that these compounds can induce cell cycle arrest in cancer cells, leading to apoptosis.
- Reactive Oxygen Species (ROS) Modulation : Compounds with similar structures have been reported to modulate oxidative stress pathways, which are crucial in cancer biology.
Study 1: Anticancer Efficacy
A recent study evaluated the anticancer efficacy of a series of aminophenoxy derivatives, including 2-(3-aminophenoxy)-N'-hydroxyethanimidamide. The study found that:
- Cell Lines Tested : U937 (leukemia), A2780 (ovarian), and MDA-MB-231 (breast).
- Results : The compound exhibited an IC50 of 12 µM against MDA-MB-231 cells, indicating significant growth inhibition .
Study 2: Anti-inflammatory Activity
Another investigation focused on the anti-inflammatory potential of compounds related to 2-(3-aminophenoxy)-N'-hydroxyethanimidamide:
- Methodology : COX inhibition assays were performed.
- Findings : The compound showed a dose-dependent inhibition of COX-2 activity, with an IC50 value comparable to established NSAIDs .
Data Summary Table
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
